Cas no 333985-99-2 (4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]piperidine)

• Product Name: 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]piperidine
• CAS No: 333985-99-2
• MF: C₈H₁₃N₃S₂
• MW: 215.338918447495
• MDL: MFCD14814297
• CID: 2192647
• PubChem ID: 18538457
• Update Time: 2025-05-23

4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-
• 4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]piperidine
• HMS1633N06
• 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]piperidine

• MDL： MFCD14814297
• Inchi： 1S/C8H13N3S2/c1-6-10-11-8(12-6)13-7-2-4-9-5-3-7/h7,9H,2-5H2,1H3
• InChI Key： IWNQUMOSERAKQK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 91.4

Additional information on 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]piperidine

4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]piperidine (CAS No. 333985-99-2)

The compound 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]piperidine, identified by the CAS registry number CAS No. 333985-99-2, is a heterocyclic sulfur-containing organic compound with a unique structural arrangement. This compound belongs to the class of thiadiazoles, which are five-membered rings consisting of three carbon atoms and two nitrogen atoms, with one sulfur atom replacing one of the carbons. The presence of the methyl group at position 5 of the thiadiazole ring and the sulfanyl (thioether) linkage to the piperidine ring introduces interesting electronic and steric properties that make this compound a subject of interest in various fields of chemistry.

Recent studies have highlighted the potential of 4-(5-methylthiadiazolylsulfanyl)piperidine in drug discovery and materials science. The thiadiazole moiety is known for its ability to act as a bioisostere for other heterocycles, offering a unique combination of stability and reactivity. This makes it particularly useful in medicinal chemistry for designing molecules with specific pharmacokinetic profiles. For instance, researchers have explored its role as a potential inhibitor in enzyme-catalyzed reactions, leveraging its ability to form hydrogen bonds and π-interactions with biological targets.

In terms of synthesis, CAS No. 333985-99-2 can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 5-methylthiadiazole derivatives with appropriate alkylating agents in the presence of bases to form the sulfanyl linkage. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product. Optimization studies have shown that polar aprotic solvents and elevated temperatures can significantly enhance reaction efficiency.

The chemical properties of this compound are influenced by its molecular structure. The thiadiazole ring exhibits aromaticity due to conjugation between the sulfur atom and adjacent nitrogen atoms, which contributes to its stability under physiological conditions. The piperidine ring, on the other hand, introduces flexibility and additional hydrogen bonding capabilities. This combination makes 4-(5-methylthiadiazolylsulfanyl)piperidine a versatile building block for constructing more complex molecules with tailored functionalities.

From an applications perspective, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in semiconducting materials where electron transport is critical.

In conclusion, 4-(5-methylthiadiazolylsulfanyl)piperidine (CAS No. 333985-99-2) represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure provides a foundation for further research into its chemical reactivity, biological activity, and technological applications. As advancements in synthetic methodology and computational modeling continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.